2-[[(4R)-4-[(3R,5R,7R,10S,12S,13R,17R)-7,12-Dihydroxy-10,13-dimethyl-3-sulfooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
2-[[(4R)-4-[(3R,5R,7R,10S,12S,13R,17R)-7,12-Dihydroxy-10,13-dimethyl-3-sulfooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
Taurocholic acid 3-sulfate is a sulfated form of the bile salt, taurocholic acid (Item No. 16215). Sulfation is a major metabolic pathway involved in the elimination and detoxification of bile acids, and it has been presumed to play a role in a defensive mechanism to attenuate the toxicity of accumulated bile acids during hepatobiliary diseases.
Brand Name:
Vulcanchem
CAS No.:
67030-62-0
VCID:
VC0164216
InChI:
InChI=1S/C26H45NO10S2/c1-15(4-7-23(30)27-10-11-38(31,32)33)18-5-6-19-24-20(14-22(29)26(18,19)3)25(2)9-8-17(37-39(34,35)36)12-16(25)13-21(24)28/h15-22,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32,33)(H,34,35,36)/t15-,16+,17-,18-,19?,20?,21-,22+,24?,25+,26-/m1/s1
SMILES:
CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OS(=O)(=O)O)C)O)O)C
Molecular Formula:
C26H45NO10S2
Molecular Weight:
595.8 g/mol
2-[[(4R)-4-[(3R,5R,7R,10S,12S,13R,17R)-7,12-Dihydroxy-10,13-dimethyl-3-sulfooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
CAS No.: 67030-62-0
Reference Standards
VCID: VC0164216
Molecular Formula: C26H45NO10S2
Molecular Weight: 595.8 g/mol
![2-[[(4R)-4-[(3R,5R,7R,10S,12S,13R,17R)-7,12-Dihydroxy-10,13-dimethyl-3-sulfooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid - 67030-62-0](/images/no_structure.jpg)
| CAS No. | 67030-62-0 |
|---|---|
| Product Name | 2-[[(4R)-4-[(3R,5R,7R,10S,12S,13R,17R)-7,12-Dihydroxy-10,13-dimethyl-3-sulfooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid |
| Molecular Formula | C26H45NO10S2 |
| Molecular Weight | 595.8 g/mol |
| IUPAC Name | 2-[[(4R)-4-[(3R,5R,7R,10S,12S,13R,17R)-7,12-dihydroxy-10,13-dimethyl-3-sulfooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid |
| Standard InChI | InChI=1S/C26H45NO10S2/c1-15(4-7-23(30)27-10-11-38(31,32)33)18-5-6-19-24-20(14-22(29)26(18,19)3)25(2)9-8-17(37-39(34,35)36)12-16(25)13-21(24)28/h15-22,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32,33)(H,34,35,36)/t15-,16+,17-,18-,19?,20?,21-,22+,24?,25+,26-/m1/s1 |
| Standard InChIKey | LKTXOQJJFLAZRW-ZMEIFNLPSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)NCCS(=O)(=O)O)[C@H]1CCC2[C@@]1([C@H](CC3C2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)OS(=O)(=O)O)C)O)O)C |
| SMILES | CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OS(=O)(=O)O)C)O)O)C |
| Canonical SMILES | CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OS(=O)(=O)O)C)O)O)C |
| Description | Taurocholic acid 3-sulfate is a sulfated form of the bile salt, taurocholic acid (Item No. 16215). Sulfation is a major metabolic pathway involved in the elimination and detoxification of bile acids, and it has been presumed to play a role in a defensive mechanism to attenuate the toxicity of accumulated bile acids during hepatobiliary diseases. |
| Synonyms | 3-Sulfocholyl Taurine |
| Reference | 1.Adachi, K.,Kakigawa, K.,Tasuke, Y., et al. Development of an automatic assay method for sulfated bile acids in urine using water-soluble tetrazolium WST-1. Jpn.J.Clin.Chem. 26, 95-100 (1997). |
| PubChem Compound | 21252311 |
| Last Modified | Dec 19 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume